Cas no 1344831-69-1 (2-(oxolan-3-ylidene)acetonitrile)

• Product Name: 2-(oxolan-3-ylidene)acetonitrile
• CAS No: 1344831-69-1
• MF: C₆H₇NO
• MW: 109.125881433487
• CID: 4591149
• PubChem ID: 63333093
• Update Time: 2025-10-29

2-(oxolan-3-ylidene)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-3-ylidene)acetonitrile

• Inchi： 1S/C6H7NO/c7-3-1-6-2-4-8-5-6/h1H,2,4-5H2/b6-1+
• InChI Key： RDWWMQDCKZIDJM-LZCJLJQNSA-N
• SMILES： C(#N)/C=C1\CCOC\1

Additional information on 2-(oxolan-3-ylidene)acetonitrile

Comprehensive Guide to 2-(oxolan-3-ylidene)acetonitrile (CAS No. 1344831-69-1): Properties, Applications, and Market Insights

2-(oxolan-3-ylidene)acetonitrile (CAS No. 1344831-69-1) is a versatile organic compound with a unique molecular structure, combining a nitrile functional group with a tetrahydrofuran-derived scaffold. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a key intermediate in synthesizing bioactive molecules. The growing demand for novel heterocyclic compounds in drug discovery has propelled interest in 2-(oxolan-3-ylidene)acetonitrile, particularly for its role in developing kinase inhibitors and antimicrobial agents.

The chemical structure of 2-(oxolan-3-ylidene)acetonitrile features a reactive exocyclic double bond conjugated with the nitrile group, making it valuable for various cyclization and condensation reactions. Researchers frequently search for "synthesis of 2-(oxolan-3-ylidene)acetonitrile" and "applications of CAS 1344831-69-1" as this compound serves as a building block for complex molecular architectures. Recent studies highlight its utility in creating spirocyclic compounds, which are crucial in developing new central nervous system (CNS) drugs.

From a commercial perspective, 2-(oxolan-3-ylidene)acetonitrile has seen steady market growth, with suppliers listing it under various names including "3-methyleneoxolane-2-carbonitrile" and "furan-3-ylidene acetonitrile." The global market for such specialty chemicals is projected to expand at a CAGR of 5-7%, driven by increasing R&D investments in pharmaceutical companies. Quality specifications typically require ≥97% purity, with HPLC and NMR characterization being standard analytical methods for verification.

Environmental and safety considerations for handling 2-(oxolan-3-ylidene)acetonitrile follow standard laboratory protocols for nitrile-containing compounds. While not classified as hazardous under current regulations, proper ventilation and personal protective equipment (PPE) are recommended during handling. Researchers often inquire about "stability of 2-(oxolan-3-ylidene)acetonitrile" and "storage conditions for CAS 1344831-69-1" – the compound shows good stability at room temperature when protected from moisture and stored in amber glass containers under inert atmosphere.

Innovative applications of 2-(oxolan-3-ylidene)acetonitrile continue to emerge in materials science, particularly in the development of organic semiconductors and liquid crystal displays (LCDs). The compound's conjugated system and electron-withdrawing nitrile group make it interesting for optoelectronic applications. Patent analysis reveals growing intellectual property activity around derivatives of 2-(oxolan-3-ylidene)acetonitrile, especially in Asian markets where display technology research is particularly active.

Analytical characterization of 2-(oxolan-3-ylidene)acetonitrile typically shows distinctive spectroscopic features: IR spectroscopy reveals strong absorption at ~2220 cm^-1 (C≡N stretch) and ~1650 cm^-1 (C=C stretch), while ¹H NMR displays characteristic vinyl proton signals around δ 6.5-7.5 ppm. These spectral markers help researchers identify the compound and monitor reaction progress when searching for "NMR data of 2-(oxolan-3-ylidene)acetonitrile" or "spectral analysis CAS 1344831-69-1."

The future outlook for 2-(oxolan-3-ylidene)acetonitrile appears promising as synthetic methodologies continue to improve. Recent advances in catalytic asymmetric synthesis may enable access to enantiomerically pure derivatives, expanding its utility in chiral drug synthesis. With the pharmaceutical industry's ongoing focus on heterocyclic compounds and the continuous evolution of organic electronic materials, 2-(oxolan-3-ylidene)acetonitrile (CAS No. 1344831-69-1) is poised to remain an important compound in chemical research and industrial applications.